Cas no 1397706-42-1 (2-chloro-1,3-benzoxazole-6-carbonitrile)

2-chloro-1,3-benzoxazole-6-carbonitrile structure
1397706-42-1 structure
Product Name:2-chloro-1,3-benzoxazole-6-carbonitrile
CAS No:1397706-42-1
MF:C8H3ClN2O
MW:178.575220346451
CID:4818242
PubChem ID:84656709
Update Time:2024-03-01

2-chloro-1,3-benzoxazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Benzoxazolecarbonitrile, 2-chloro-
    • 2-Chloro-6-cyanobenzo[d]oxazole
    • 2-Chlorobenzo[d]oxazole-6-carbonitrile
    • 2-chloro-1,3-benzoxazole-6-carbonitrile
    • Inchi： 1S/C8H3ClN2O/c9-8-11-6-2-1-5(4-10)3-7(6)12-8/h1-3H
    • InChI Key： ZLSAQCPQVQLJCJ-UHFFFAOYSA-N
    • SMILES： ClC1=NC2C=CC(C#N)=CC=2O1

Computed Properties

  • Exact Mass: 177.9933904g/mol
  • Monoisotopic Mass: 177.9933904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.8

2-chloro-1,3-benzoxazole-6-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081004802-250mg
2-Chloro-6-cyanobenzo[d]oxazole
 1397706-42-1 98%
250mg
 699.92 USD 2021-06-01
Alichem
A081004802-500mg
2-Chloro-6-cyanobenzo[d]oxazole
 1397706-42-1 98%
500mg
 1,167.98 USD 2021-06-01
Alichem
A081004802-1g
2-Chloro-6-cyanobenzo[d]oxazole
 1397706-42-1 98%
1g
 1,971.69 USD 2021-06-01
Enamine
EN300-1697955-0.05g
2-chloro-1,3-benzoxazole-6-carbonitrile
 1397706-42-1
0.05g
 $273.0 2023-09-20
Enamine
EN300-1697955-0.1g
2-chloro-1,3-benzoxazole-6-carbonitrile
 1397706-42-1
0.1g
 $407.0 2023-09-20
Enamine
EN300-1697955-0.25g
2-chloro-1,3-benzoxazole-6-carbonitrile
 1397706-42-1
0.25g
 $579.0 2023-09-20
Enamine
EN300-1697955-0.5g
2-chloro-1,3-benzoxazole-6-carbonitrile
 1397706-42-1
0.5g
 $914.0 2023-09-20
Enamine
EN300-1697955-1.0g
2-chloro-1,3-benzoxazole-6-carbonitrile
 1397706-42-1
1g
 $1172.0 2023-06-04
Enamine
EN300-1697955-2.5g
2-chloro-1,3-benzoxazole-6-carbonitrile
 1397706-42-1
2.5g
 $2295.0 2023-09-20
Enamine
EN300-1697955-5.0g
2-chloro-1,3-benzoxazole-6-carbonitrile
 1397706-42-1
5g
 $3396.0 2023-06-04

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